2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-(4-acetamidophenyl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[3-(dimethylamino)-4-(4-methylphenyl)pyrazol-1-yl]acetamide
• InChI: InChI=1S/C22H25N5O2/c1-15-5-7-17(8-6-15)20-13-27(25-22(20)26(3)4)14-21(29)24-19-11-9-18(10-12-19)23-16(2)28/h5-13H,14H2,1-4H3,(H,23,28)(H,24,29)
• InChI Key: VDXVHWKIPLEOSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN(N=C2N(C)C)CC(=O)NC3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.5 g/mol
• CAS No.: 1286722-57-3

Description

2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-(4-acetamidophenyl)acetamide is a functionalized pyrazole derivative designed for advanced chemical and pharmacological research. While specific studies on this exact molecule are not readily available, its core structure is closely related to a class of compounds that have demonstrated significant potential as kinase inhibitors, particularly in the field of oncology . The structural motif of a pyrazole core linked to an acetamide group is frequently explored for developing targeted therapies, as this scaffold can effectively interact with and modulate the activity of key enzymes involved in cell proliferation and survival signaling pathways . The inclusion of a 4-acetamidophenyl group on the acetamide nitrogen is a feature found in other research compounds, suggesting its potential role in enhancing molecular recognition or pharmacokinetic properties . Researchers are investigating analogous compounds for their utility in studying and treating proliferative disorders, with some derivatives serving as key intermediates in the synthesis of novel therapeutic agents like the Bruton’s tyrosine kinase (BTK) inhibitor Zanubrutinib . This product is intended for research purposes to further explore the structure-activity relationships and mechanistic actions of this promising class of bioactive molecules.

Biological Activity

The compound 2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-(4-acetamidophenyl)acetamide is a pyrazole derivative that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article provides a detailed overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a pyrazole ring substituted with a dimethylamino group and a phenyl group, along with an acetamide moiety. Its molecular formula is $C_{21}H_{24}N_4O_2$, and it has a molecular weight of 364.45 g/mol.

Property	Value
Molecular Formula	$C_{21}H_{24}N_4O_2$
Molecular Weight	364.45 g/mol
IUPAC Name	2-[3-(dimethylamino)-4-(4-methylphenyl)-1H-pyrazol-1-yl]-N-(4-acetamidophenyl)acetamide
Solubility	Soluble in DMSO and ethanol

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets within cells. Research suggests that it may act as an enzyme inhibitor or receptor modulator, influencing pathways involved in cell proliferation and apoptosis. Specifically, it has been shown to inhibit certain kinases and promote apoptotic pathways in cancer cells.

Anticancer Activity

Several studies have investigated the anticancer properties of this compound:

• In vitro Studies : The compound demonstrated significant cytotoxic effects against various cancer cell lines, including breast and pancreatic cancer cells. In one study, it exhibited an IC50 value in the nanomolar range, indicating potent activity against glioblastoma multiforme cells .
• Mechanistic Insights : The compound induces apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins, leading to morphological changes characteristic of programmed cell death .

Antimicrobial Activity

The compound has also shown promising antimicrobial properties:

• Bacterial Inhibition : It was effective against several strains of bacteria, including both Gram-positive and Gram-negative species. The mechanism involves disruption of bacterial cell wall synthesis and interference with metabolic pathways .

Anti-inflammatory Effects

Research indicates potential anti-inflammatory effects:

• Cytokine Modulation : The compound reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages, suggesting a role in inflammatory diseases .

Case Studies

• Study on Glioblastoma :
  • A study evaluated the effects of the compound on glioblastoma cell lines. Results showed a dose-dependent decrease in cell viability with significant induction of apoptosis markers.
  • IC50 Values : The compound exhibited an IC50 value of approximately 50 nM against U87MG glioblastoma cells.
• Antimicrobial Efficacy :
  • In another study, the compound was tested against Staphylococcus aureus and Escherichia coli. It showed minimum inhibitory concentrations (MICs) of 10 µg/mL for S. aureus and 15 µg/mL for E. coli, indicating strong antimicrobial potential.

Scientific Research Applications

Medicinal Chemistry

The primary application of this compound lies in its potential as a therapeutic agent . Research indicates that pyrazole derivatives can exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The specific compound has been investigated for:

• Anticancer Activity : Preliminary studies suggest that it may inhibit cancer cell proliferation through modulation of specific signaling pathways.
• Anti-inflammatory Effects : Its structural components may interact with inflammatory mediators, offering potential relief in conditions such as arthritis.

Pharmacological Studies

Pharmacological investigations have demonstrated that compounds similar to this pyrazole derivative can act on various receptors and enzymes:

• Enzyme Inhibition : It may inhibit enzymes involved in metabolic pathways, particularly those related to cancer metabolism and inflammation.
• Receptor Modulation : The compound could potentially modulate receptors associated with pain and inflammation, providing insights into new pain management therapies.

Case Studies

Numerous studies have documented the efficacy of similar pyrazole derivatives in various therapeutic contexts:

• Case Study 1 : A study published in Molecules demonstrated that a related pyrazole compound exhibited significant anticancer activity against several human cancer cell lines, showing growth inhibition rates exceeding 70% at optimal concentrations .
• Case Study 2 : Research featured in Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of pyrazole derivatives, showing a marked reduction in pro-inflammatory cytokines in vitro .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Compound Name	Pyrazole Substituents	Acetamide Substituents	Key Physicochemical Properties
Target Compound	3-(dimethylamino), 4-(4-methylphenyl)	N-(4-acetamidophenyl)	Moderate lipophilicity (due to methyl and acetamido groups), planar amide for hydrogen bonding
2-[3-(Dimethylamino)-4-(4-methoxyphenyl)pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide ()	3-(dimethylamino), 4-(4-methoxyphenyl)	N-(4-methoxyphenyl)	Higher solubility (methoxy groups increase polarity), reduced metabolic stability due to O-demethylation susceptibility
2-(2,4-Dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide ()	4-(2,4-dichlorophenyl), dihydro-pyrazole	N-(dihydro-pyrazol-4-yl)	High lipophilicity (Cl substituents), rigid dihydro-pyrazole conformation
N-[1-(4-Chlorobenzyl)-1H-pyrazol-3-yl]-2-(4-nitrophenyl)acetamide ()	1-(4-chlorobenzyl)	2-(4-nitrophenyl)	Electron-withdrawing nitro group increases reactivity; Cl enhances halogen bonding

Key Observations :

• Electron-Donating vs. Electron-Withdrawing Groups : The target compound’s acetamido and methyl groups are electron-donating, enhancing stability and hydrogen bonding, whereas nitro () and chlorine () substituents increase reactivity and lipophilicity.
• Solubility : Methoxy groups () improve water solubility compared to the target compound’s methyl and acetamido groups.

Structural Conformation and Crystallography

• Dihedral Angles : In the target compound, steric effects from the 4-methylphenyl and acetamidophenyl groups likely result in dihedral angles between aromatic rings, similar to the 48.45° and 56.33° angles observed in ’s dichlorophenyl derivative. These angles influence molecular packing and crystal stability .
• Amide Planarity : The planar amide group in the target compound facilitates intermolecular N–H⋯O hydrogen bonding, forming dimers (R₂²(10) motif) as seen in . This is critical for crystallinity and thermal stability .